Cas no 1261820-96-5 (3-(aminomethyl)-5-chloroBenzonitrile)

3-(Aminomethyl)-5-chlorobenzonitrile is a versatile chemical intermediate characterized by its benzonitrile core functionalized with an aminomethyl group at the 3-position and a chloro substituent at the 5-position. This structure imparts reactivity suitable for further derivatization, making it valuable in pharmaceutical and agrochemical synthesis. The presence of both the electron-withdrawing nitrile and the nucleophilic aminomethyl group enables diverse transformations, including condensation, cyclization, and coupling reactions. Its chloro substituent enhances selectivity in electrophilic aromatic substitutions. The compound is typically handled under controlled conditions due to its reactive functional groups, ensuring stability and purity for synthetic applications. Its balanced reactivity profile makes it a useful building block in heterocyclic and fine chemical synthesis.

3-(aminomethyl)-5-chloroBenzonitrile structure

1261820-96-5 structure

Product Name:3-(aminomethyl)-5-chloroBenzonitrile

CAS No:1261820-96-5

MF:C₈H₇ClN₂

MW:166.607580423355

CID:2129634

PubChem ID:72214172

Update Time:2025-05-21

3-(aminomethyl)-5-chloroBenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(aminomethyl)-5-chloroBenzonitrile
- FT-0758001
- starbld0012994
- DTXSID001290309
- 1261820-96-5
- 3-CHLORO-5-CYANOBENZYLAMINE
- AB75555
- Benzonitrile, 3-(aminomethyl)-5-chloro-
- SCHEMBL25054279
- DA-18080
- G66104
- Inchi： 1S/C8H7ClN2/c9-8-2-6(4-10)1-7(3-8)5-11/h1-3H,4,10H2
- InChI Key： YZUOCVPLXGXSEF-UHFFFAOYSA-N
- SMILES： ClC1C=C(C#N)C=C(C=1)CN

Computed Properties

Exact Mass: 166.0297759g/mol
Monoisotopic Mass: 166.0297759g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 49.8Å²

3-(aminomethyl)-5-chloroBenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013027249-1g	3-Chloro-5-cyanobenzylamine	1261820-96-5	97%	1g	1,460.20 USD	2021-05-31

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Additional information on 3-(aminomethyl)-5-chloroBenzonitrile

Comprehensive Overview of 3-(aminomethyl)-5-chloroBenzonitrile (CAS No. 1261820-96-5) and Its Applications

3-(aminomethyl)-5-chloroBenzonitrile (CAS 1261820-96-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated benzonitrile derivative features an aminomethyl functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure, characterized by a nitrile group and a chloro substituent, enables unique reactivity patterns, particularly in cross-coupling reactions and heterocycle formation.

In recent years, the demand for high-purity intermediates like 3-(aminomethyl)-5-chloroBenzonitrile has surged, driven by advancements in drug discovery and crop protection technologies. Researchers frequently search for "CAS 1261820-96-5 suppliers" or "synthesis of chlorinated benzonitrile derivatives," reflecting its industrial relevance. The compound’s electron-withdrawing properties and hydrogen-bonding capacity make it valuable for designing kinase inhibitors and herbicidal agents, aligning with trends in precision agriculture and targeted therapies.

From a synthetic chemistry perspective, 1261820-96-5 serves as a precursor for constructing fused pyridine and quinazoline scaffolds, which are pivotal in developing anticancer and antiviral compounds. Analytical techniques such as HPLC and NMR are critical for verifying its purity, as impurities can impact downstream applications. Environmental considerations also arise, with queries like "biodegradability of aminomethyl benzonitriles" gaining traction among green chemistry advocates.

The compound’s stability under acidic/basic conditions and compatibility with microwave-assisted synthesis further enhance its utility. Innovations in flow chemistry have enabled scalable production of 3-(aminomethyl)-5-chloroBenzonitrile, addressing the need for cost-effective bulk manufacturing. Regulatory compliance, including REACH and GMP standards, remains a key discussion point for suppliers and end-users alike.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage and sensor materials, leveraging its rigid aromatic backbone. As the scientific community explores "structure-activity relationships (SAR)" of nitrile-containing compounds, this molecule continues to inspire innovations across disciplines. Future research may focus on its photophysical properties or catalytic roles in sustainable chemistry.